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Compound of Interest

NT-methyl-D-histidine
Compound Name:

dihydrochloride
CAS No.: 2137082-08-5
Cat. No.: B2383450

Get Quote

Executive Summary & Molecule Profile
N

-Methyl-D-Histidine (also known as 3-methyl-D-histidine by IUPAC standards) is a non-
canonical amino acid used to introduce metabolic stability and conformational constraints into
peptide therapeutics. Unlike its L-isomer, which is a biomarker for muscle breakdown, the D-
isomer is primarily a medicinal chemistry tool used to prevent enzymatic degradation
(proteolysis) and probe receptor stereoselectivity.

Nomenclature & Structure Verification

Confusion often arises between the
(tele) and
(pros) nitrogen positions.

e N
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(Tele, N3): The nitrogen farthest from the alanine side chain. This is the methylation site for

this compound.

e N

(Pros, N1): The nitrogen closest to the alanine side chain.

e D-Configuration: Inverts the stereochemistry at the

-carbon, conferring resistance to proteases.

Property

Specification

Chemical Name

N

-Methyl-D-Histidine Dihydrochloride

3-Methyl-D-Histidine[1] - 2HCI; 1-Methyl-D-

Synonyms - .

Histidine (Archaic/Biochem usage)

Check specific vendor (e.g., 91037-48-8 for
CAS Number

labeled L-form; D-form often custom)

C

H
Molecular Formula N

O

- 2HCI
Molecular Weight 169.18 (Free base) / ~242.10 (Dihydrochloride)

B Highly soluble in water; Soluble in DMSO;

Solubility . .

Slightly soluble in DMF (salt form)
pKa Values -COOH: ~1.8

Pre-Synthesis Preparation
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The raw material is supplied as a dihydrochloride salt. It cannot be used directly in standard
SPPS coupling cycles without modification because the free amine is protonated, and the salt
form is insoluble in standard organic coupling solvents (DCM/DMF).

Workflow A: Conversion to Fmoc-N -Me-D-His-OH

For use in Fmoc-SPPS, the

-amine must be protected.

Reagents:
e N

-Methyl-D-Histidine - 2HCI

Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

Sodium Carbonate (Na
CO
) or Sodium Bicarbonate (NaHCO

)

Solvent: Water : Acetone (1:1) or Water : Dioxane (1:1)

Protocol:

 Dissolution: Dissolve 10 mmol of the dihydrochloride salt in 30 mL of water.

o Neutralization: Add 20-25 mmol of Na

CO

(approx. 2.0-2.5 eq) to neutralize the HCI and raise pH to ~9.0. Note: The solution will bubble
(CO

) if bicarbonate is used.
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» Addition: Dissolve 11 mmol (1.1 eq) of Fmoc-OSu in 30 mL of Acetone (or Dioxane). Add this
slowly to the aqueous amino acid solution while stirring.

e Reaction: Stir at room temperature for 4—12 hours. Monitor pH; keep it basic (pH 8-9) by
adding small amounts of base if necessary.

o Work-up:
o Evaporate the organic solvent (Acetone/Dioxane) under reduced pressure.
o Wash the remaining aqueous solution with Diethyl Ether (

mL) to remove unreacted Fmoc-OSu.

o Acidify the aqueous phase carefully to pH 2—3 using 1N HCI. The product, Fmoc-N

-Me-D-His-OH, typically precipitates as a white solid.

o Extract with Ethyl Acetate (

mL) if it does not precipitate cleanly.

o Dry over MgSO
, filter, and concentrate in vacuo.
 Yield Check: Verify by HPLC (purity) and ESI-MS.

Workflow B: Direct Loading onto 2-Chlorotrityl Resin (C-

Terminal)
If the N

-Me-D-His is the C-terminal residue, you can skip Fmoc protection and load the salt directly.

Protocol:

» Resin: Use 2-Chlorotrityl Chloride (2-CTC) resin.[2]
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» Loading Solution: Dissolve amino acid salt (1.5 eq relative to resin capacity) in dry
DCM/DMF (1:1). Add DIPEA (5 eq). The extra base is crucial to neutralize the 2HCI and
activate the carboxylate.

« Coupling: Add solution to resin.[3][4][5] Shake for 2 hours at RT.
« Capping: Add Methanol (1 mL) to cap unreacted chlorides. Shake for 15 min.
o Wash: DMF (

), DCM (

).
Solid-Phase Peptide Synthesis (SPPS) Protocol
This section assumes the use of Fmoc-N
-Me-D-His-OH.

Racemization Control

Critical Risk: Histidine derivatives are prone to racemization (epimerization) during activation.[6]
The free N

(pros) nitrogen on the imidazole ring can act as an intramolecular base, abstracting the
-proton from the activated ester.

» Mitigation: Use "base-free" or "low-base" activation methods. Avoid high concentrations of
DIPEA during the coupling step.

Coupling Protocol (Recommended)

Use DIC/Oxyma for the safest activation profile. If using HATU, use Collidine instead of DIPEA.
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Step Reagent VolumelTime Notes

Ensure resin is fully

1. Swelling DMF 30 min
solvated.
) 20% Piperidine in Standard Fmoc
2. Deprotection ;
DMF min removal.[4]

Thorough washing is

3. Wash DMF ;
min vital.
AA: Fmoc-N
-Me-D-His-OH (3 Do NOT add DIPEA.
4. Activation eq)Activator: Oxyma Pre-mix 2 min Dissolve in minimal
Pure (3 eq)Coupling DMF.
Agent: DIC (3 eq)
] ] Monitor by Kaiser Test
) Add activated mix to ) o ]
5. Coupling ] 60-90 min (if primary amine) or
resin
Chloranil Test.
6. Wash DMF min

Alternative (HATU/Collidine):

e AA:3eq

e HATU: 2.9 eq

e Base: 2,4,6-Collidine (6 eq) (Collidine is a weaker base than DIPEA, reducing

-proton abstraction).

Side-Chain Protection Note

Commercial Fmoc-N

-Me-His-OH often lacks protection on the N
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nitrogen.

e |s protection needed? Generally, no. The steric bulk of the N

-methyl group and the electronic properties usually prevent massive acylation of the
imidazole ring during subsequent cycles.

e Precaution: If acylation is observed (mass shift + AA mass), treat the resin with 20%
Piperidine (standard deprotection) which usually cleaves accidental imidazole acylations.

Visual Workflows
Synthesis & Protection Logic

The following diagram illustrates the decision tree for handling the dihydrochloride salt and the
mechanism of racemization risk.
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Starting Material:
N-tau-Methyl-D-His . 2HCI

C-Terminal Residue

Internal Sequence

Fmoc Protection Step
(Fmoc-OSu + Na2CO3)

Direct Loading on 2-CTC Resin
(Requires 5 eq DIPEA)

1
|
'l
INext Cycle [ElNECIR Y [CHBEEHOl

1
|
|
|
|

\/

SPPS Coupling Cycle
(Critical: Racemization Control)

Risk: N-pi (Pros) Nitrogen
can abstract Alpha-Proton

Solution: Use DIC/Oxyma
(Base-Free Activation)

Click to download full resolution via product page

Caption: Workflow for processing N
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-Methyl-D-Histidine 2HCI for SPPS, highlighting the critical racemization control step.

Applications in Drug Development[2]
Metabolic Stability

The incorporation of D-amino acids renders the peptide backbone resistant to proteolytic
cleavage by endogenous peptidases. The addition of the N

-methyl group further blocks enzymatic recognition sites that specifically target histidine
residues (e.g., TRH-degrading ectoenzymes).

Conformational Constraint

The methyl group on the imidazole ring introduces steric bulk, restricting the

and

torsion angles. This can "lock” the side chain into a bioactive conformation, potentially
increasing affinity for GPCRs or other receptors.

Case Studies (Conceptual)

» TRH Analogs: Thyrotropin-releasing hormone (pGlu-His-Pro-NH

) analogs often modify the His residue. N
-Me-His analogs have shown altered potency and receptor selectivity profiles.

e Angiotensin II: Studies involving position 6 (His) replacements to determine the role of the
imidazole ring in receptor activation.

Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Use smaller AA excess (3 eq)

) Steric hindrance of Methyl but double couple. Ensure free
Incomplete Coupling ) ] o
group; Salt not neutralized. base form is used or sufficient
DIPEA added.

] ] Switch to DIC/Oxyma (base-
o ) High base concentration o
Racemization (D/L mix) ] o free).[4] Reduce activation
(DIPEA) during activation. ) ) o
time (< 2 min pre-activation).

] ] Must neutralize salt first (Pre-
N 2HCI salt used in organic ]
Low Solubility synthesis Workflow A) or use

solvent.
NMP/DMSO as cosolvent.

) ) Treat resin with 20% Piperidine
_ Imidazole acylation (rare but ]
Mass Shift (+106 Da) ) for 20 min before cleavage.
possible). ) o
This removes imidazole esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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